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Compound of Interest

Compound Name:
Methyl 4-bromo-3-formyl-1H-

indazole-6-carboxylate

CAS No.: 885518-48-9

Cat. No.: B1593111

Get Quote

Executive Summary & Strategic Importance
The 4-bromo-1H-indazole-6-carboxylate scaffold (e.g., Methyl 4-bromo-1H-indazole-6-

carboxylate, CAS 885518-47-8) is a privileged pharmacophore in modern drug discovery,

featuring prominently in Poly (ADP-ribose) polymerase (PARP) inhibitors and various kinase

inhibitors (e.g., FGFR, VEGFR).

This scaffold presents a unique synthetic opportunity: it possesses a C4-bromo handle for

cross-coupling and a C6-ester for solubility modulation or further derivatization. However, it also

presents a "Selectivity Triad" challenge that often leads to yield attrition:

Electronic Deactivation: The electron-withdrawing ester at C6 pulls density from the arene,

activating the C4-Br bond for oxidative addition but potentially destabilizing the ring toward

nucleophilic attack.

N-H Protic Interference: The acidic N1-H (pKa ~14) can poison Palladium catalysts or lead to

competitive N-arylation.
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Ester Lability: Standard cross-coupling bases (e.g., NaOtBu, NaOH) can hydrolyze or

transesterify the C6-carboxylate.

This guide provides field-proven, high-fidelity protocols to functionalize the C4 position while

preserving the C6-ester and N-integrity.

Strategic Analysis: Reactivity & Regiochemistry[2]
[3]
Before initiating synthesis, the electronic landscape of the molecule must be understood to

select the correct catalytic system.

The Electronic Map
The C6-carboxylate acts as an Electron Withdrawing Group (EWG).

Impact on C4: The C4 position becomes electron-deficient. This accelerates oxidative

addition of Pd(0) into the C4-Br bond compared to electron-rich bromo-indazoles.

Impact on Base Selection: The ring is more susceptible to base-mediated degradation.

Weak, non-nucleophilic bases (Carbonates, Phosphates) are strictly preferred over

Alkoxides.

Visualization: Reaction Workflow
The following diagram outlines the logical flow for functionalizing this scaffold, emphasizing the

critical N-protection step.
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Final Product:
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Caption: Figure 1. Strategic workflow for C4-functionalization. N-protection is a mandatory

prerequisite to prevent catalyst poisoning and N-arylation side reactions.

Experimental Protocols
Protocol A: Suzuki-Miyaura Cross-Coupling (C-C Bond)
Objective: Installation of aryl or heteroaryl groups at C4. Challenge: Preventing hydrolysis of

the C6-methyl ester.

Mechanism & Causality: We utilize Pd(dppf)Cl₂ because the ferrocene ligand bite angle

provides stability and resists de-ligation in polar solvents. Potassium Phosphate (K₃PO₄) is

selected as the base because it is sufficiently basic to activate the boronic acid but, unlike

hydroxides, has poor nucleophilicity, sparing the C6-ester.

Step-by-Step Procedure:

Setup: In a nitrogen-flushed reaction vial, combine:

N1-Protected 4-bromo-indazole-6-carboxylate (1.0 equiv)

Aryl Boronic Acid (1.2 - 1.5 equiv)

Catalyst: Pd(dppf)Cl₂[1][2][3]·DCM complex (0.05 equiv / 5 mol%)
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Base: K₃PO₄ (anhydrous, 3.0 equiv)

Solvent: Add 1,4-Dioxane/Water (9:1 ratio). Note: A small amount of water is essential for the

transmetallation step.

Reaction: Seal and heat to 90°C for 4-12 hours.

Monitoring: Check TLC/LCMS. Look for the disappearance of the bromide starting material

(typically UV active, distinct retention time).

Workup: Dilute with EtOAc, wash with water and brine. Dry over MgSO₄.

Purification: Flash column chromatography (Hexane/EtOAc gradient).

Data Table: Optimization Parameters

Parameter Recommended Avoid Reason

Catalyst
Pd(dppf)Cl₂ or XPhos

Pd G2
Pd(PPh₃)₄

Pd(PPh₃)₄ is air-

sensitive and prone to

"ligand soup" issues.

Base K₃PO₄ or Cs₂CO₃ NaOH, KOH, NaOMe

Strong

hydroxides/alkoxides

will hydrolyze the C6-

ester to the acid.

Solvent Dioxane/H₂O (9:1) MeOH, EtOH

Alcohols can cause

transesterification

(e.g., methyl ester

ethyl ester).

Protocol B: Buchwald-Hartwig Amination (C-N Bond)
Objective: Installation of amine motifs (e.g., morpholine, piperazine) at C4. Challenge: Steric

crowding at C4 (peri-interaction with C3-H and C5-H) and electronic deactivation.
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Mechanism & Causality: Standard Pd sources often fail here.[4] We employ BrettPhos (for

primary amines) or RuPhos (for secondary amines).[5] These bulky, electron-rich dialkylbiaryl

phosphine ligands facilitate the oxidative addition into the deactivated C4-Br bond and promote

reductive elimination. Cesium Carbonate is used instead of Sodium tert-butoxide (NaOtBu) to

prevent ester cleavage.

Step-by-Step Procedure:

Setup: In a glovebox or under strict Argon flow:

N1-Protected 4-bromo-indazole-6-carboxylate (1.0 equiv)

Amine (1.2 equiv)

Pre-catalyst: BrettPhos Pd G3 or RuPhos Pd G3 (0.02 - 0.05 equiv)

Base: Cs₂CO₃ (2.0 equiv) - Must be dry/granular.

Solvent: Anhydrous Toluene or 1,4-Dioxane (degassed).

Reaction: Heat to 100°C for 12-24 hours.

Self-Validating Check: If conversion is low after 6 hours, add 2 mol% more catalyst. Do not

increase temperature above 110°C as ester stability drops.

Troubleshooting & Decision Support
The following decision tree assists in selecting the correct ligand system based on the coupling

partner.
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Coupling Partner?

Boronic Acid/Ester
(Suzuki)

Amine
(Buchwald)

Sterically Unhindered
(e.g., Phenyl)

Sterically Hindered
(e.g., 2,6-subst) Primary Amine Secondary Amine

Pd(dppf)Cl2 XPhos Pd G2 BrettPhos Pd G3 RuPhos Pd G3
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Caption: Figure 2.[2][3] Ligand selection matrix. Matching the ligand steric bulk to the substrate

challenge is critical for high yields.

Common Failure Modes
Hydrolysis: If the product contains a carboxylic acid instead of an ester, check your base.

Switch from Hydroxides to Carbonates. Ensure solvents are dry for Buchwald reactions.

N-Arylation: If you observe a byproduct with mass +Aryl but no loss of Bromine, the coupling

occurred at N1. Solution: Ensure the N-protecting group (THP/SEM) is stable. If using

"unprotected" indazole (not recommended), the N-arylation will dominate.

Protodebromination: Loss of Br replaced by H. This indicates the catalyst inserted but failed

to transmetallate. Solution: Increase the amount of Boronic acid or switch to a more active

catalyst (e.g., Pd-118).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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